Azo rubin S Azo rubin S Azorubine is a naphthalenesulfonic acid.
Brand Name: Vulcanchem
CAS No.: 13613-55-3
VCID: VC21012895
InChI: InChI=1S/C20H14N2O7S2/c23-20-15-8-4-3-7-14(15)19(31(27,28)29)11-17(20)22-21-16-9-10-18(30(24,25)26)13-6-2-1-5-12(13)16/h1-11,23H,(H,24,25,26)(H,27,28,29)
SMILES: C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)O)N=NC3=C(C4=CC=CC=C4C(=C3)S(=O)(=O)O)O
Molecular Formula: C20H14N2O7S2
Molecular Weight: 458.5 g/mol

Azo rubin S

CAS No.: 13613-55-3

Cat. No.: VC21012895

Molecular Formula: C20H14N2O7S2

Molecular Weight: 458.5 g/mol

* For research use only. Not for human or veterinary use.

Azo rubin S - 13613-55-3

Specification

Description Azorubine is a naphthalenesulfonic acid.
CAS No. 13613-55-3
Molecular Formula C20H14N2O7S2
Molecular Weight 458.5 g/mol
IUPAC Name 4-hydroxy-3-[(4-sulfonaphthalen-1-yl)diazenyl]naphthalene-1-sulfonic acid
Standard InChI InChI=1S/C20H14N2O7S2/c23-20-15-8-4-3-7-14(15)19(31(27,28)29)11-17(20)22-21-16-9-10-18(30(24,25)26)13-6-2-1-5-12(13)16/h1-11,23H,(H,24,25,26)(H,27,28,29)
Standard InChI Key TVWOWDDBXAFQDG-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)O)N=NC3=C(C4=CC=CC=C4C(=C3)S(=O)(=O)O)O
Canonical SMILES C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)O)N=NC3=C(C4=CC=CC=C4C(=C3)S(=O)(=O)O)O

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